Cas no 158913-22-5 (SPDP-C6-NHS ester)
SPDP-C6-NHS ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,6-[[1-oxo-3-(2-pyridinyldithio)propyl]amino]-, 2,5-dioxo-1-pyrrolidinyl ester
- Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate
- (2,5-dioxopyrrolidin-1-yl) 6-[3-(pyridin-2-yldisulfanyl)propanoylamino]hexanoate
- N-succinimydyl-(3-(2-pyridyldithio)propionate) hexanate
- BICL208
- LC-SPDP
- SPDPH
- SPDP-C6-NHS ester
- N-succinimidyl 6-(3-(2-pyridyldithio)propionamido)hexanoate
- N-[6-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]-3-(2-pyridinyldithio)propanaMide
-
- Inchi: 1S/C18H23N3O5S2/c22-14(10-13-27-28-15-6-3-5-12-20-15)19-11-4-1-2-7-18(25)26-21-16(23)8-9-17(21)24/h3,5-6,12H,1-2,4,7-11,13H2,(H,19,22)
- InChI Key: QYEAAMBIUQLHFQ-UHFFFAOYSA-N
- SMILES: S(CCC(NCCCCCC(=O)ON1C(CCC1=O)=O)=O)SC1C=CC=CN=1
Computed Properties
- Exact Mass: 425.10800
Experimental Properties
- Melting Point: 82-84°C
- PSA: 156.27000
- LogP: 2.82460
SPDP-C6-NHS ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22651-100mg |
SPDP-C6-NHS ester |
158913-22-5 | 97% | 100mg |
5415CNY | 2021-05-07 | |
| TRC | S691800-5mg |
Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate |
158913-22-5 | 5mg |
$150.00 | 2023-05-17 | ||
| TRC | S691800-10mg |
Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate |
158913-22-5 | 10mg |
$207.00 | 2023-05-17 | ||
| TRC | S691800-25mg |
Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate |
158913-22-5 | 25mg |
$408.00 | 2023-05-17 | ||
| TRC | S691800-100mg |
Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate |
158913-22-5 | 100mg |
$1200.00 | 2023-05-17 | ||
| MedChemExpress | HY-124377-5mg |
SPDP-C6-NHS ester |
158913-22-5 | 98.09% | 5mg |
¥3200 | 2022-10-09 | |
| MedChemExpress | HY-124377-10mg |
SPDP-C6-NHS ester |
158913-22-5 | 98.09% | 10mg |
¥5600 | 2022-10-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N936354-1g |
N-Succinimydyl-(3-(2-Pyridyldithio)propionate) Hexanate |
158913-22-5 | ≥95% | 1g |
¥14,335.20 | 2022-09-01 | |
| Chemenu | CM339280-250mg |
SPDP-C6-NHS ester |
158913-22-5 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM339280-1g |
SPDP-C6-NHS ester |
158913-22-5 | 95%+ | 1g |
$*** | 2023-03-30 |
SPDP-C6-NHS ester Suppliers
SPDP-C6-NHS ester Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on SPDP-C6-NHS ester
Comprehensive Overview of SPDP-C6-NHS Ester (CAS No. 158913-22-5): Applications and Innovations in Bioconjugation
The SPDP-C6-NHS ester (CAS No. 158913-22-5) is a pivotal heterobifunctional crosslinker widely utilized in bioconjugation, particularly in antibody-drug conjugates (ADCs), protein labeling, and targeted drug delivery systems. This compound features an N-hydroxysuccinimide (NHS) ester group and a pyridyldithio (PDP) moiety, connected by a C6 spacer, enabling controlled and stable linkages between biomolecules. Its unique design ensures efficient conjugation while maintaining the biological activity of proteins, peptides, or other functional molecules.
In recent years, the demand for SPDP-C6-NHS ester has surged due to advancements in precision medicine and biopharmaceutical research. Researchers frequently search for terms like "SPDP-C6-NHS ester protocol," "NHS ester crosslinking mechanism," or "CAS 158913-22-5 solubility," reflecting its critical role in experimental workflows. The compound’s ability to form cleavable disulfide bonds (via PDP) or stable amide bonds (via NHS ester) makes it adaptable for diverse applications, from cancer therapeutics to diagnostic probe development.
One of the standout features of SPDP-C6-NHS ester is its compatibility with thiol-containing molecules, such as cysteine residues in proteins or engineered sulfhydryl groups in synthetic constructs. This property aligns with the growing interest in "site-specific conjugation" techniques, a hot topic in ADC optimization and biosensor design. The C6 spacer further enhances flexibility, reducing steric hindrance and improving conjugate stability—a key consideration for researchers addressing "linker length impact on ADC efficacy."
From a technical perspective, SPDP-C6-NHS ester (CAS No. 158913-22-5) exhibits optimal reactivity in pH 7–9 buffers, with the NHS ester group reacting preferentially with primary amines (e.g., lysine residues) and the PDP group enabling subsequent thiol-disulfide exchange. This two-step reactivity is frequently explored in searches like "SPDP-C6-NHS ester vs. SMCC" or "how to quench NHS ester reactions," underscoring the need for precise protocol optimization.
Innovations in nanoparticle functionalization and cell-penetrating peptide conjugates have further expanded the utility of SPDP-C6-NHS ester. For instance, its application in mRNA delivery systems leverages the disulfide bond’s reducible nature for intracellular payload release, a strategy gaining traction in "next-generation gene therapy" discussions. Additionally, its use in fluorescence labeling (e.g., pairing with Alexa Fluor dyes) addresses the demand for "multiplexed detection assays."
Quality control of SPDP-C6-NHS ester is another critical area, with users often querying "CAS 158913-22-5 HPLC analysis" or "storage conditions for NHS esters." Proper handling—such as anhydrous storage at -20°C and avoidance of repeated freeze-thaw cycles—ensures reagent stability. These practical considerations are vital for reproducibility, a cornerstone of translational research.
In summary, SPDP-C6-NHS ester (CAS No. 158913-22-5) remains indispensable in modern bioconjugation, bridging gaps between chemical biology and therapeutic development. Its versatility, coupled with evolving applications in immunoengineering and nanomedicine, positions it as a cornerstone reagent for addressing today’s biomedical challenges.
158913-22-5 (SPDP-C6-NHS ester) Related Products
- 341498-08-6(SPP)
- 107348-47-0(PPC-NHS ester)
- 663599-05-1(2,5-Dioxopyrrolidin-1-yl 4-((5-(dimethylcarbamoyl)pyridin-2-yl)disulfanyl)butanoate)
- 1193111-73-7(2-(Dimethylamino)-4-(2-pyridinyldithio)butanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester)
- 68181-17-9( SPDP )
- 115088-06-7(SPDB)
- 1305053-43-3(Peg4-spdp)
- 317331-86-5(SPDV)
- 890409-85-5(SPDMV)
- 1252257-56-9(OPSS-PEG(8)-NHS)